Cas no 2089150-47-8 (methyl 4-amino-5-iodo-pyridine-2-carboxylate)

• Product Name: methyl 4-amino-5-iodo-pyridine-2-carboxylate
• CAS No: 2089150-47-8
• MF: C₇H₇IN₂O₂
• MW: 278.047153711319
• CID: 6385501
• PubChem ID: 135133940
• Update Time: 2026-03-11

methyl 4-amino-5-iodo-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-5-iodo-pyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 4-amino-5-iodo-, methyl ester
• Methyl 4-amino-5-iodopicolinate
• Methyl 4-amino-5-iodo-2-pyridinecarboxylate
• P19850
• EN300-33126214
• SCHEMBL20280169
• AKOS040767684
• methyl 4-amino-5-iodopyridine-2-carboxylate
• MFCD32263304
• 2089150-47-8
• CS-0376630
• BS-43708
• methyl4-amino-5-iodo-pyridine-2-carboxylate
• DB-431282

• Inchi： 1S/C7H7IN2O2/c1-12-7(11)6-2-5(9)4(8)3-10-6/h2-3H,1H3,(H2,9,10)
• InChI Key： WQHFLXWXQOIXKN-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(I)C(N)=C1

Computed Properties

• Exact Mass: 277.95523g/mol
• Monoisotopic Mass: 277.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 4-amino-5-iodo-pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-Amino-5-Iodo-Pyridine-2-Carboxylate (CAS No. 2089150-47-8)

Methyl 4-amino-5-iodo-pyridine-2-carboxylate (CAS No. 2089150-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring an iodo-substituted pyridine core, serves as a versatile intermediate in synthetic chemistry. Its unique structural attributes, including the methyl ester and amino functional groups, make it invaluable for constructing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to access biologically active scaffolds.

The compound’s CAS number 2089150-47-8 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. In recent years, the demand for halogenated pyridines like this derivative has surged due to their role in developing kinase inhibitors and antiviral agents. A trending topic in 2024 involves leveraging such intermediates for AI-driven drug discovery, where computational models predict their utility in targeting emerging diseases. This aligns with frequent search queries like "iodopyridine applications in medicine" or "methyl ester pyridine synthesis," reflecting growing interdisciplinary interest.

From a synthetic perspective, methyl 4-amino-5-iodo-pyridine-2-carboxylate exhibits remarkable stability under ambient conditions, facilitating its use in multi-step transformations. Its electron-deficient pyridine ring enhances electrophilic substitution reactivity, while the amino group offers nucleophilic diversification opportunities. These properties are frequently highlighted in forums discussing "green chemistry alternatives" or "catalytic C-H activation," addressing sustainability concerns in modern synthesis.

Analytical characterization of this compound typically involves NMR spectroscopy and high-resolution mass spectrometry, with its iodine atom providing a distinct spectroscopic signature. Such data are crucial for quality control, a topic often searched as "halogenated compound purity analysis." Additionally, its crystalline form and solubility profile (moderate in polar aprotic solvents) are optimized for industrial-scale processes, resonating with queries like "scaling up pyridine derivatives."

In agrochemical contexts, methyl 4-amino-5-iodo-pyridine-2-carboxylate is explored as a precursor for crop protection agents, particularly those targeting fungal pathogens. This aligns with the rising demand for eco-friendly pesticides, a hot topic in agricultural biotechnology. Searches such as "iodopyridine mode of action" or "pyridine-based fungicides" underscore its relevance. The compound’s potential in material science, especially for designing organic semiconductors, further expands its applications beyond life sciences.

Regulatory compliance for CAS 2089150-47-8 adheres to global safety standards (e.g., REACH, FDA guidelines), with emphasis on proper handling to avoid unnecessary exposure. While not classified as hazardous, its storage recommendations (cool, dry environments) are frequently queried by laboratory professionals. The compound’s commercial availability through specialty chemical suppliers ensures accessibility for academic and industrial researchers, addressing search trends like "buy iodinated pyridine intermediates."

Future research directions may focus on optimizing atom-economical routes to synthesize this intermediate, reducing reliance on heavy metals. Innovations in continuous flow chemistry or biocatalysis could further enhance its sustainability profile—a subject gaining traction in search engines under terms like "green synthesis of halogenated heterocycles." As the scientific community prioritizes molecular diversity and efficient synthetic protocols, methyl 4-amino-5-iodo-pyridine-2-carboxylate will remain a cornerstone in advanced chemical development.